1-Pyrazin-2-yl-4-pyrrolidin-1-ylazepane

• IUPAC Name: 1-pyrazin-2-yl-4-pyrrolidin-1-ylazepane
• InChI: InChI=1S/C14H22N4/c1-2-9-17(8-1)13-4-3-10-18(11-5-13)14-12-15-6-7-16-14/h6-7,12-13H,1-5,8-11H2
• InChI Key: YQRIRAKZDSJSGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CCCN(CC2)C3=NC=CN=C3
• Molecular Formula: C14H22N4
• Molecular Weight: 246.35 g/mol

Description

1-Pyrazin-2-yl-4-pyrrolidin-1-ylazepane is a heterocyclic compound featuring a seven-membered azepane ring fused with a pyrazine moiety and substituted with a pyrrolidin-1-yl group. Its structure combines conformational flexibility (due to the azepane ring) with the aromatic pyrazine system, which is often associated with bioactivity in medicinal chemistry.

Preparation Methods

The synthesis of 1-Pyrazin-2-yl-4-pyrrolidin-1-ylazepane can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of pyrazine derivatives with pyrrolidine can be carried out in the presence of a suitable catalyst to form the desired compound . Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity, often using continuous flow reactors and automated synthesis techniques .

Chemical Reactions Analysis

1-Pyrazin-2-yl-4-pyrrolidin-1-ylazepane undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the pyrazine ring can be functionalized with various substituents.

Cyclization: The compound can undergo cyclization reactions to form more complex heterocyclic structures.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and specific temperature and pressure conditions to optimize the reaction outcomes .

Scientific Research Applications

1-Pyrazin-2-yl-4-pyrrolidin-1-ylazepane has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Pyrazin-2-yl-4-pyrrolidin-1-ylazepane involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity and affecting various biochemical pathways. For example, it may inhibit certain kinases or proteases, leading to altered cellular signaling and metabolic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Differences

The compound’s azepane-pyrazine core distinguishes it from other heterocyclic systems:

• Pyrazolopyrimidines (e.g., 4-Imino-1-p-tolyl-1,4-dihydropyrazolo[3,4-d]pyrimidin-5-ylamine): Feature a fused pyrazole-pyrimidine system (6-membered rings), prioritizing rigidity and planar aromaticity for DNA intercalation or enzyme active-site binding .
• 4H-Pyrazino[1,2-a]pyrimidin-4-ones (e.g., Patent derivatives): Contain a pyrazine-pyrimidinone scaffold with a ketone group, enabling hydrogen bonding and solubility but limiting blood-brain barrier penetration compared to azepane’s lipophilicity .

Substituent Effects

• Pyrrolidinyl vs.
• Amino vs. Hydrazine Derivatives: Unlike hydrazine-substituted pyrazolotriazolopyrimidines (e.g., compound 3 in ), the azepane backbone may reduce metabolic instability associated with hydrazine moieties .

Structural and Pharmacological Analysis

Physicochemical Properties (Hypothetical Comparison)

Property	1-Pyrazin-2-yl-4-pyrrolidin-1-ylazepane	Pyrazolopyrimidines	4H-Pyrazino[1,2-a]pyrimidin-4-ones
Molecular Weight	~275 g/mol	200–300 g/mol	300–400 g/mol
logP	~2.1 (moderate lipophilicity)	1.5–2.5	1.0–3.0 (varies with substituents)
Solubility	Low (azepane flexibility)	Moderate	High (due to ketone/polar groups)
Conformational Flexibility	High (7-membered ring)	Low (rigid fused rings)	Moderate (6-membered core)